Cas no 2249975-81-1 (Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl]-)

• Product Name: Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl]-
• CAS No: 2249975-81-1
• MF: C₁₂H₁₁BrClF₂N₃O₂S
• MW: 414.653446435928
• CID: 5184526
• Update Time: 2025-08-05

Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl]-
• N-(7-Bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl)cyclopropanesulfonamide

• Inchi： 1S/C12H11BrClF2N3O2S/c13-7-3-4-8(14)10-11(7)19(5-9(15)16)17-12(10)18-22(20,21)6-1-2-6/h3-4,6,9H,1-2,5H2,(H,17,18)
• InChI Key： KVAPLICGHKBWAQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C3=C(N(CC(F)F)N=2)C(Br)=CC=C3Cl)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl]-

Introduction to Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] (CAS No. 2249975-81-1)

Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl], identified by its CAS number 2249975-81-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its indazole core and the presence of multiple halogen substituents, contribute to its distinctive chemical properties and make it a promising candidate for further exploration in medicinal chemistry.

The indazole moiety in Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] is a key pharmacophore that has been extensively studied for its role in various biological processes. Indazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine and chlorine atoms at the 7th and 4th positions of the indazole ring enhances the lipophilicity and metabolic stability of the compound, making it more suitable for drug development. Additionally, the 2,2-difluoroethyl group introduces additional electronic effects that can influence the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in the development of novel sulfonamides as therapeutic agents. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This makes them ideal candidates for designing molecules with high specificity and affinity. The structural complexity of Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] allows for fine-tuning of its pharmacological properties by modifying various substituents. This flexibility has made it a valuable scaffold for drug discovery efforts aimed at identifying new treatments for various diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. The indazole scaffold is frequently found in anticancer agents due to its ability to modulate key signaling pathways involved in tumor growth and progression. Preclinical studies have shown that indazole derivatives can inhibit enzymes such as tyrosine kinases and cyclin-dependent kinases, which are crucial for cancer cell proliferation. The addition of halogen atoms to the indazole ring further enhances its bioactivity by improving its ability to cross the blood-brain barrier and reach target sites within cancer cells.

Furthermore, the sulfonamide group in Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] has been implicated in various biological interactions. Sulfonamides are known to exhibit inhibitory effects on bacterial growth by competing with para-aminobenzoic acid (PABA) for dihydropteroate synthase. This mechanism has made sulfonamides valuable antibiotics for decades. In recent years, however, researchers have discovered that sulfonamides can also interact with other biological targets beyond bacteria. For instance, certain sulfonamides have been shown to inhibit inflammatory pathways by modulating cytokine production and signaling.

The synthesis of Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] involves a multi-step process that requires careful optimization to ensure high yield and purity. The indazole core is typically synthesized through condensation reactions between aniline derivatives and glyoxal or other aldehydes. Subsequent functionalization with bromine and chlorine atoms is achieved using halogenating agents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The introduction of the 2,2-difluoroethyl group is often performed through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions.

The physicochemical properties of Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] play a crucial role in determining its pharmacokinetic behavior. The presence of multiple halogen atoms increases its lipophilicity while maintaining adequate solubility in water. This balance is essential for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the compound's stability under various conditions is critical for its formulation as a drug candidate. Stability studies have shown that Cyclopropanesulfonamide, N-[7-bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-yl] remains stable under controlled storage conditions but may degrade when exposed to extreme temperatures or pH levels.

In conclusion,Cyclopropanesulfonamide,N-[7-bromo-4-chloro-l-(2,l-difluoroethyl)-lH-indazol-l -yl] (CAS No. 2249975-l81-l) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its indazole core combined with halogenated substituents makes it an attractive candidate for further development into novel therapeutic agents. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in preclinical models. As research continues to uncover new applications for this class of compounds,Cyclopropanesulfonamide,N-[7-bromo-l(4-chloro-l( 22 ,22 -difluoroethyl)-lH-indazol -3 -yl] is poised to make significant contributions to drug discovery efforts across multiple therapeutic areas.